Cas no 54536-48-0 (Benzenesulfonic acid, 2-amino-5-[(2-nitro-4-sulfophenyl)amino]-)

• Product name: Benzenesulfonic acid, 2-amino-5-[(2-nitro-4-sulfophenyl)amino]-
• CAS No: 54536-48-0
• MF: C₁₂H₁₁N₃O₈S₂
• MW: 389.36104
• CID: 335961
• PubChem ID: 19091633

Benzenesulfonic acid, 2-amino-5-[(2-nitro-4-sulfophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-amino-5-[(2-nitro-4-sulfophenyl)amino]-
• 2-amino-5-(2-nitro-4-sulfoanilino)benzenesulfonic acid
• 2-Amino-5-(2-nitro-4-sulfoanilino)benzene-1-sulfonic acid
• 54536-48-0
• DTXSID10597991
• SCHEMBL9308970

• Inchi： InChI=1S/C12H11N3O8S2/c13-9-3-1-7(5-12(9)25(21,22)23)14-10-4-2-8(24(18,19)20)6-11(10)15(16)17/h1-6,14H,13H2,(H,18,19,20)(H,21,22,23)
• InChI Key： SXFKOCVUVOXTKH-UHFFFAOYSA-N
• SMILES： NC1C=CC(NC2C=CC(S(O)(=O)=O)=CC=2[N+]([O-])=O)=CC=1S(O)(=O)=O

Computed Properties

• Exact Mass: 388.99875666g/mol
• Monoisotopic Mass: 388.99875666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų
• XLogP3: 1.2